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For Researchers, Scientists, and Drug Development Professionals

Introduction
Daphnilongeridine is a structurally complex alkaloid belonging to the Daphniphyllum family of

natural products. These alkaloids, isolated from plants of the Daphniphyllum genus, are

renowned for their intricate, polycyclic architectures and diverse biological activities. This

technical guide provides a comprehensive overview of the discovery, isolation, and known

biological properties of daphnilongeridine, with a focus on presenting quantitative data and

detailed experimental methodologies for researchers in the field of natural product chemistry

and drug discovery.

Discovery and Natural Occurrence
Daphnilongeridine was first reported as a novel Daphniphyllum alkaloid with an

unprecedented carbon skeleton, isolated from the fruits of Daphniphyllum longeracemosum.

Commercial sources also indicate its isolation from the branches of Daphniphyllum

macropodum Miq.[1] Its unique structure has garnered interest within the synthetic and

medicinal chemistry communities.

Physicochemical and Biological Data
The following tables summarize the key physicochemical properties and reported biological

activity of daphnilongeridine.
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Table 1: Physicochemical Properties of Daphnilongeridine

Property Value Source

Molecular Formula C₃₂H₅₁NO₄ [1]

Molecular Weight 513.75 g/mol [1]

Appearance Powder [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Table 2: Cytotoxic Activity of Daphnilongeridine

Parameter Value Cell Lines Source

IC₅₀ 2.4 - 9.7 µM

Various tumor cell

lines (specific lines not

detailed in the

available literature)

[1]

Experimental Protocols
The following is a generalized experimental protocol for the isolation of daphnilongeridine
from Daphniphyllum plant material. This protocol is based on established methods for the

isolation of Daphniphyllum alkaloids and may require optimization for specific batches of plant

material and target yield.

1. Extraction

Air-dry and powder the plant material (e.g., fruits or stems of Daphniphyllum

longeracemosum or Daphniphyllum macropodum).

Macerate the powdered plant material with a suitable organic solvent (e.g., 95% ethanol or

methanol) at room temperature for an extended period (e.g., 3 x 7 days).
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Combine the solvent extracts and evaporate under reduced pressure to yield a crude extract.

2. Acid-Base Partitioning

Suspend the crude extract in an acidic aqueous solution (e.g., 2% HCl).

Partition the acidic solution against an organic solvent (e.g., ethyl acetate) to remove neutral

and acidic components.

Basify the aqueous layer to a pH of approximately 9-10 with a suitable base (e.g., ammonia

solution or sodium carbonate).

Extract the alkaline solution with an organic solvent (e.g., chloroform or dichloromethane) to

obtain the crude alkaloid fraction.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

3. Chromatographic Purification

Subject the crude alkaloid fraction to column chromatography on silica gel.

Elute the column with a gradient of solvents, typically a mixture of a non-polar solvent and a

polar solvent (e.g., petroleum ether/acetone or chloroform/methanol) of increasing polarity.

Monitor the fractions by thin-layer chromatography (TLC) and combine fractions containing

compounds with similar Rf values.

Further purify the daphnilongeridine-containing fractions using repeated column

chromatography on silica gel, Sephadex LH-20 (eluting with methanol or

chloroform/methanol mixtures), and/or preparative high-performance liquid chromatography

(HPLC) on a C18 column to yield pure daphnilongeridine.

4. Structure Elucidation

The structure of the isolated daphnilongeridine is typically confirmed by a combination of

spectroscopic methods, including:
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Mass Spectrometry (MS): To determine the molecular weight and elemental composition

(High-Resolution MS).

Infrared (IR) Spectroscopy: To identify functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Including ¹H NMR, ¹³C NMR, COSY,

HSQC, and HMBC experiments to establish the connectivity and stereochemistry of the

molecule.

Visualizations
Experimental Workflow
The following diagram illustrates a generalized workflow for the isolation and purification of

daphnilongeridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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